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Compound of Interest

Compound Name: B0O3482

Cat. No.: B10799506

For Researchers, Scientists, and Drug Development Professionals

Introduction

B0O3482 is a novel dithiocarbamate carbapenem compound with demonstrated antimicrobial
activity.[1] It is particularly effective against methicillin-resistant Staphylococci (MRS), exhibiting
a minimum inhibitory concentration (MIC90) of 6.25 pug/mL.[1] Proper preparation of a stock
solution is the first critical step for in vitro and in vivo experimental accuracy and reproducibility.
This document provides a detailed protocol for the preparation, storage, and handling of
B0O3482 stock solutions.

Physicochemical and Biological Properties

A summary of the key quantitative data for BO3482 is presented in the table below for easy
reference.
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Property Value

Molecular Weight 383.44 g/mol

Chemical Formula C14H20N2NaOsS2

CAS Number 198013-53-5

Biological Activity Antimicrobial, inhibits MRS

MIC90 vs. MRS 6.25 pug/mL

Solubility DMSO: > 45 mg/mLWater: Insoluble
Storage (Dry Powder) -20°C for 3 years4°C for 2 years
Storage (In Solvent) -80°C for 6 months-20°C for 1 month

Experimental Protocol: Preparation of a 10 mM
BO3482 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of BO3482 in dimethyl
sulfoxide (DMSO).

Materials:

B0O3482 powder (CAS: 198013-53-5)

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:
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e Pre-use Handling: Before opening the vial, centrifuge the BO3482 powder to ensure all the
material is at the bottom of the container.

» Weighing: Carefully weigh out the desired amount of BO3482 powder using a calibrated
analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 0.3834 mg of BO3482 (Molecular Weight = 383.44). Calculation: 383.44
g/mol * 0.010 mol/L * 0.001 L = 0.0003834 g = 0.3834 mg

o Dissolution: Add the appropriate volume of DMSO to the weighed BO3482 powder. For the
example above, add 1 mL of DMSO.

e Mixing: Cap the tube securely and vortex thoroughly until the powder is completely
dissolved. Gentle warming (to no more than 37°C) may be applied if necessary to aid
dissolution.

 Sterilization (Optional): As DMSO has antimicrobial properties, filtration is often not
necessary. However, if required for a specific application, the prepared stock solution can be
sterilized by passing it through a 0.22 um syringe filter compatible with DMSO.[1]

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.[1][2] Store the aliquots at -20°C
for up to one month or at -80°C for up to six months.[1][2]

Note on Dilutions for Cell-Based Assays:

When preparing working solutions for cell-based assays, the stock solution should be diluted in
the culture medium. It is crucial to ensure that the final concentration of DMSO is less than
0.5% to prevent cellular toxicity.[3]

Visualizations

Diagram 1: Workflow for BO3482 Stock Solution Preparation
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Caption: Workflow for preparing a BO3482 stock solution.

Diagram 2: Proposed Mechanism of Action of BO3482
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Caption: Inhibition of bacterial cell wall synthesis by BO3482.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for BO3482 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10799506#how-to-prepare-bo3482-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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